Cas no 1805131-10-5 (2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile)

• Product Name: 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile
• CAS No: 1805131-10-5
• MF: C₉H₃F₆NO
• MW: 255.116643190384
• CID: 4962567
• Update Time: 2025-07-19

2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile

• Inchi： 1S/C9H3F6NO/c10-8(11,12)4-1-6(9(13,14)15)5(3-16)7(17)2-4/h1-2,17H
• InChI Key： VVSWCQOXUXDFFN-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(C(F)(F)F)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 3.6
• Topological Polar Surface Area: 44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile

Introduction to 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile (CAS No. 1805131-10-5)

2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile, with the chemical formula C₉H₃F₆NO and CAS number 1805131-10-5, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple trifluoromethyl (-CF₃) groups and a hydroxyl (-OH) substituent on a benzonitrile backbone, make it a versatile intermediate in the synthesis of various biologically active molecules.

The trifluoromethyl group is a key structural motif in modern drug design due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the electron-withdrawing nature of the trifluoromethyl group can enhance the potency of pharmacological agents by influencing their interactions with biological targets. This property has been extensively studied in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

The hydroxyl group in 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile introduces additional reactivity, allowing for further functionalization through etherification, esterification, or amidation reactions. Such modifications are crucial for optimizing drug-like properties, including solubility, bioavailability, and target specificity. The benzonitrile moiety itself serves as a scaffold for constructing more complex molecules, often serving as a precursor in the synthesis of heterocyclic compounds with pharmaceutical relevance.

Recent advancements in computational chemistry and medicinal chemistry have highlighted the potential of fluorinated benzonitriles as lead compounds for drug discovery. For instance, studies have demonstrated that incorporating multiple trifluoromethyl groups can improve the pharmacokinetic profile of small-molecule drugs by reducing metabolic clearance. This concept has been applied in the development of next-generation antiviral agents targeting RNA-dependent RNA polymerases, where fluorinated analogs have shown enhanced resistance to enzymatic degradation.

In addition to its pharmaceutical applications, 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile has been explored in agrochemical research as a precursor for herbicides and fungicides. The presence of electron-withdrawing groups enhances the bioactivity of these compounds by improving their interaction with biological targets in plants. Recent studies have shown that fluorinated benzonitriles exhibit potent activity against resistant weed species, making them promising candidates for sustainable agriculture practices.

The synthesis of 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation followed by trifluoromethylation and hydroxylation reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these processes. The growing demand for fluorinated compounds has spurred innovation in synthetic routes to ensure scalability and cost-effectiveness.

From a chemical biology perspective, 2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile serves as a valuable tool for investigating enzyme mechanisms and ligand-receptor interactions. Its structural rigidity and functional diversity make it an ideal candidate for X-ray crystallography studies aimed at elucidating binding modes with biological targets. Such structural insights are critical for rational drug design and can accelerate the discovery of novel therapeutic agents.

The impact of fluorine substitution on electronic properties has also been extensively researched in materials science applications. Fluorinated benzonitriles exhibit unique spectroscopic characteristics that make them useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing trifluoromethyl groups enhance charge transport properties, contributing to improved device performance.

In conclusion,2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile (CAS No. 1805131-10-5) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising multiple trifluoromethyl groups and a hydroxyl substituent—make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new synthetic methodologies and applications,2,4-Bis(trifluoromethyl)-6-hydroxybenzonitrile is poised to remain at the forefront of chemical innovation.